Cas no 89048-14-6 (Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-)

Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl- structure
89048-14-6 structure
Product Name:Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-
CAS No:89048-14-6
MF:C12H17BrO4
MW:305.164983510971
CID:614458
PubChem ID:14852323
Update Time:2025-04-19

Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methyl-
    • 1-(bromomethyl)-2,3,4,5-tetramethoxy-6-methylbenzene
    • DTXSID60564714
    • 5-Bromomethyl-1,2,3,4-tetramethoxy-6-methylbenzene
    • PJLFSVSXQYHYAN-UHFFFAOYSA-N
    • 1,2,3,4-tetramethoxy-5-methyl-6-bromomethylbenzene
    • 1,2,3,4-tetramethoxy-5-methyl-6-bromomethyl-benzene
    • 89048-14-6
    • SCHEMBL7971435
    • Inchi: 1S/C12H17BrO4/c1-7-8(6-13)10(15-3)12(17-5)11(16-4)9(7)14-2/h6H2,1-5H3
    • InChI Key: PJLFSVSXQYHYAN-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(C(=C(C=1C)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 304.03102g/mol
  • Monoisotopic Mass: 304.03102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 36.9Ų
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